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Introduction
Farnesane (2,6,10-trimethyldodecane) is a C15 branched-chain alkane that has emerged as a

high-performance, renewable biofuel, particularly as a "drop-in" replacement for jet fuel and

diesel.[1] It is produced via the catalytic hydrogenation of farnesene, a sesquiterpene that can

be sustainably manufactured through the fermentation of sugars by metabolically engineered

microorganisms like Saccharomyces cerevisiae.[1][2] The overall production process involves

microbial fermentation to produce farnesene, recovery of farnesene from the fermentation

broth, hydrogenation to farnesane, and final purification.[2][3]

Effective downstream processing and purification are critical to remove impurities from the

fermentation broth and the hydrogenation reaction, ensuring the final farnesane product meets

the stringent specifications required for its applications. This document provides detailed

protocols and data for the key stages of farnesane purification, from initial recovery to final

quality assessment.

Overall Downstream Processing Workflow
The conversion of microbially-produced farnesene into pure farnesane involves several distinct

stages. The typical workflow begins with the recovery of farnesene from the fermentation
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culture, followed by a chemical modification step and concluding with high-purity distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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